Cas no 2138422-94-1 (Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride)

• Product Name: Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride
• CAS No: 2138422-94-1
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• CID: 5934459
• PubChem ID: 138111004
• Update Time: 2025-10-29

Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl[1-(2-methylphenyl)ethyl]amine hydrochloride
• 2138422-94-1
• EN300-718161
• Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride

• Inchi： 1S/C10H15N.ClH/c1-8-6-4-5-7-10(8)9(2)11-3;/h4-7,9,11H,1-3H3;1H
• InChI Key： CJAYXIVQOBFNHS-UHFFFAOYSA-N
• SMILES： Cl.N(C)C(C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 185.0971272g/mol
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride

Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride (CAS No. 2138422-94-1): A Comprehensive Overview

Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride, a compound with the chemical formula C₁₁H₁₇N·HCl, is a derivative of amine that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138422-94-1, is particularly recognized for its potential applications in the synthesis of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in various chemical processes.

The structure of Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride consists of a benzyl group substituted with a methyl group at the para position and an amine functional group attached to an ethyl chain. This unique arrangement contributes to its distinct chemical properties, which are exploited in multiple research areas. The presence of the aromatic ring and the amine moiety makes it a versatile building block for more complex molecules, particularly in the design of pharmacophores that target specific biological pathways.

In recent years, there has been a surge in interest regarding the pharmacological properties of compounds like Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride. Researchers have been exploring its potential as a precursor in the development of drugs that modulate neurotransmitter systems. Specifically, its structural similarity to known psychoactive amines has led to investigations into its effects on central nervous system (CNS) receptors. Preliminary studies suggest that this compound may interact with serotonin and dopamine receptors, which are implicated in mood regulation and cognitive functions.

The hydrochloride form of this compound is particularly advantageous in medicinal chemistry due to its improved handling characteristics. Salts generally exhibit higher melting points and better crystalline properties, which facilitate purification and formulation processes. This has made Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride a preferred choice for synthetic chemists working on drug development pipelines. Its stability under various storage conditions also enhances its utility in long-term projects and clinical trials.

One of the most compelling aspects of Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride is its role as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of novel antipsychotic agents and potential treatments for neurodegenerative disorders. The ability to modify its structure allows researchers to fine-tune its pharmacological profile, making it a valuable tool in drug discovery efforts. The benzyl group provides a handle for further functionalization, enabling the creation of derivatives with enhanced binding affinity or selectivity.

The chemical synthesis of Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions followed by salt formation with hydrochloric acid. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve high yields and purity levels. These synthetic methodologies highlight the compound's importance as a synthetic intermediate in industrial-scale production.

From an academic perspective, Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride serves as an excellent model compound for studying amine chemistry. Its well-defined structure allows researchers to investigate fundamental principles such as steric hindrance effects and electronic influences on reactivity. These studies not only contribute to our understanding of organic chemistry but also provide insights into how structural modifications can influence biological activity.

The growing body of research on Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride underscores its significance in modern pharmaceutical science. As new therapeutic targets are identified, compounds like this one will continue to play a crucial role in developing innovative treatments. The intersection of organic synthesis, medicinal chemistry, and pharmacology makes this area particularly exciting for scientists working at the forefront of drug discovery.

In conclusion, Methyl[1-(2-methylphenyl)ethyl]amine hydrochloride (CAS No. 2138422-94-1) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules, while its potential biological activities open up new avenues for therapeutic development. As research progresses, this compound is expected to remain at the forefront of scientific inquiry, driving advancements in both academic and industrial settings.